![molecular formula C8H9ClN2O B1623629 4-Chloro-N-hydroxy-2-methylbenzamidine CAS No. 721450-66-4](/img/structure/B1623629.png)
4-Chloro-N-hydroxy-2-methylbenzamidine
Overview
Description
Synthesis Analysis
The synthesis of benzamide derivatives, which includes 4-Chloro-N-hydroxy-2-methylbenzamidine, is often performed through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth .Molecular Structure Analysis
The molecular structure of 4-Chloro-N-hydroxy-2-methylbenzamidine consists of a benzamidine derivative with a chlorine atom and a hydroxy group . The molecular weight of this compound is 184.62 g/mol.Scientific Research Applications
Organic Synthesis and Chemical Analysis
4-Chloro-N-hydroxy-2-methylbenzamidine serves as a crucial reagent in organic synthesis, particularly in the construction of complex molecules. Mirallai et al. (2013) demonstrated the one-step conversion of 2-amino-N'-arylbenzamidines into 3-aryl-4-imino-3,4-dihydroquinazoline-2-carbonitriles using 4,5-dichloro-1,2,3-dithiazolium chloride, highlighting its utility in synthesizing nitrogen-containing heterocycles which are prevalent in pharmaceuticals and agrochemicals (Mirallai, Manos, & Koutentis, 2013).
Environmental Science
In environmental science, research has focused on the degradation of pollutants and the behavior of chemical compounds in aquatic environments. Bruna et al. (2009) explored the use of layered double hydroxides (LDHs) as adsorbents and carriers for the herbicide (4-chloro-2-methylphenoxy)acetic acid (MCPA), suggesting a potential application for 4-Chloro-N-hydroxy-2-methylbenzamidine derivatives in environmental remediation and controlled release of agricultural chemicals (Bruna, Celis, Pavlović, Barriga, Cornejo, & Ulibarri, 2009).
Materials Science
In materials science, compounds related to 4-Chloro-N-hydroxy-2-methylbenzamidine have been studied for their potential in creating novel materials with specific properties. Muthuraman et al. (2001) investigated the molecular complexation between 4-hydroxy-4'-nitrobiphenyl/stilbene and various 4-substituted pyridine-1-oxides to design new materials for nonlinear optical behavior, indicating the broader relevance of chloro-substituted benzamidines in materials engineering (Muthuraman, Masse, Nicoud, & Desiraju, 2001).
properties
IUPAC Name |
4-chloro-N'-hydroxy-2-methylbenzenecarboximidamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN2O/c1-5-4-6(9)2-3-7(5)8(10)11-12/h2-4,12H,1H3,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFUULJCHNKBALO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)C(=NO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50408890 | |
Record name | 4-Chloro-N-hydroxy-2-methylbenzamidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50408890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-N-hydroxy-2-methylbenzamidine | |
CAS RN |
721450-66-4 | |
Record name | 4-Chloro-N-hydroxy-2-methylbenzamidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50408890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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